Cas no 1810070-25-7 (6-Bromoisoquinoline hydrochloride)

6-Bromoisoquinoline hydrochloride structure
1810070-25-7 structure
Product Name:6-Bromoisoquinoline hydrochloride
CAS No:1810070-25-7
MF:C9H7BrClN
MW:244.515580415726
CID:4727825
Update Time:2023-08-15

6-Bromoisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 6-Bromoisoquinoline hydrochloride
    • Inchi: 1S/C9H6BrN.ClH/c10-9-2-1-8-6-11-4-3-7(8)5-9;/h1-6H;1H
    • InChI Key: NNGJJGYJBKXZGW-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C=NC=CC=2C=1.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Topological Polar Surface Area: 12.9
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